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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848 Get Quote

Disperse Orange 1: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 1, a monoazo dye, is characterized by its 4-anilino-4'-nitroazobenzene

structure. This technical guide provides an in-depth overview of its chemical structure,

physicochemical properties, and a detailed experimental protocol for its synthesis. The

information is intended for researchers, scientists, and professionals in drug development and

related fields who require a thorough understanding of this compound. All quantitative data is

presented in a structured format for clarity and comparative analysis.

Chemical Structure and Identification
Disperse Orange 1 is an organic compound classified as an azo dye. Its chemical structure

consists of a diphenylamine moiety linked to a 4-nitrophenyl group through an azo bridge.

IUPAC Name: 4-[(4-nitrophenyl)diazenyl]-N-phenylaniline[1]

CAS Number: 2581-69-3[1][2][3][4]

Molecular Formula: C18H14N4O2
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Physicochemical Properties
The physicochemical properties of Disperse Orange 1 are crucial for understanding its

behavior in various applications, from dyeing textiles to its potential use in research. These

properties are summarized in the table below.

Property Value Source

Molecular Weight 318.33 g/mol

Appearance
Brownish to dark purple solid

powder

Melting Point 151-160 °C

Boiling Point 457.5 - 535 °C (estimate)

Water Solubility 0.4775 µg/L (at 25 °C)

Solubility

Soluble in most organic

solvents; slightly soluble in

DMSO and Methanol

(sonicated)

UV-Vis Absorption Maximum

(λmax)
483 nm

Colour Index 11080

Synthesis of Disperse Orange 1
The synthesis of Disperse Orange 1 is a classic example of an azo coupling reaction. The

overall process involves two main stages: the diazotization of 4-nitroaniline and the subsequent

coupling of the resulting diazonium salt with diphenylamine.
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Synthesis Pathway
The chemical transformation for the synthesis of Disperse Orange 1 can be visualized as

follows:

Reactants

Intermediate

Product
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4-Nitroaniline

4-Nitrobenzenediazonium Salt

Diazotization

Diphenylamine
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Azo Coupling
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Coupling

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Orange 1 via diazotization and azo coupling.

Experimental Protocol
This protocol details the laboratory-scale synthesis of Disperse Orange 1.

Materials:

4-Nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO2)
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Diphenylamine

Ethanol

Ice

Distilled water

Procedure:

Step 1: Diazotization of 4-Nitroaniline

In a 250 mL beaker, dissolve 1.73 g (0.01 mol) of 4-nitroaniline in 10 mL of concentrated

hydrochloric acid with continuous stirring until complete dissolution.

In a separate beaker, prepare a solution of 2 M sodium nitrite by dissolving 1.38 g of NaNO2

in 20 mL of distilled water. Cool this solution to below 5°C in an ice bath.

Slowly add the 4-nitroaniline solution to the cold sodium nitrite solution while maintaining the

temperature below 5°C with constant stirring. This will form the 4-nitrobenzenediazonium salt

solution.

Step 2: Coupling Reaction

In a separate 500 mL beaker, dissolve 1.69 g (0.01 mol) of diphenylamine in a minimal

amount of ethanol.

Slowly add the freshly prepared, cold diazonium salt solution to the diphenylamine solution

with vigorous stirring. Maintain the temperature of the reaction mixture below 5°C using an

ice bath.

A colored precipitate of Disperse Orange 1 will begin to form. Continue stirring the mixture

for 30-60 minutes in the ice bath to ensure the completion of the coupling reaction.

Step 3: Isolation and Purification

Filter the resulting precipitate using a Buchner funnel.
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Wash the crude product with cold distilled water to remove any unreacted salts and acids.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain purified

Disperse Orange 1.

Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Applications
Disperse Orange 1 is primarily used as a disperse dye for coloring synthetic fibers such as

polyester, nylon, and acetate. Its non-ionic nature and low water solubility make it suitable for

application from an aqueous dispersion. It is also used in hair dye formulations. In a research

context, its photoisomeric properties, specifically the trans-cis isomerization upon photo-

relaxation, make it a useful compound for flash photolysis experiments.

Safety and Toxicology
Disperse Orange 1 is considered a contact allergen and may cause skin sensitization. It is

classified as a questionable carcinogen with experimental tumorigenic data. When heated to

decomposition, it emits toxic fumes of nitrogen oxides (NOx). Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670848#disperse-orange-1-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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